(Z)-methyl 2-(6-sulfamoyl-2-((3,4,5-trimethoxybenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
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Description
(Z)-methyl 2-(6-sulfamoyl-2-((3,4,5-trimethoxybenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C20H21N3O8S2 and its molecular weight is 495.52. The purity is usually 95%.
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Scientific Research Applications
Interaction with Polyphenols and Radical Degradation
Research has shown that compounds structurally related to Methyl 2-[6-sulfamoyl-2-(3,4,5-trimethoxybenzoyl)imino-1,3-benzothiazol-3-yl]acetate, when interacting with polyphenols, can undergo radical degradation. This interaction was observed in the degradation of ABTS radicals, indicating potential applications in studying antioxidant capacities and the stability of radical compounds in the presence of polyphenols (Osman et al., 2006).
Herbicide and Pesticide Development
The molecule has been explored in the context of agricultural chemistry, particularly in the development of herbicides such as triflusulfuron-methyl. This exploration reveals the compound's versatility in agricultural applications, highlighting the structural relevance of benzothiazole derivatives in the synthesis of potent agricultural chemicals (Mereiter, 2011).
Pharmaceutical Applications in Hypertension
Derivatives of this compound have been synthesized and assessed for their antihypertensive α-blocking activity, showcasing the potential of benzothiazole-imino derivatives in the development of new hypertension treatments. This suggests the relevance of structural analogs in pharmaceutical research targeting cardiovascular diseases (Abdel-Wahab et al., 2008).
Catalyst in Organic Synthesis
In the realm of organic synthesis, compounds structurally related to Methyl 2-[6-sulfamoyl-2-(3,4,5-trimethoxybenzoyl)imino-1,3-benzothiazol-3-yl]acetate have been utilized as nucleophilic catalysts for transesterification/acylation reactions. This highlights its potential role in the efficient synthesis of esters, a fundamental reaction in organic chemistry and the pharmaceutical industry (Grasa et al., 2002).
Antimicrobial Activities
Benzothiazole-imino derivatives have shown significant antimicrobial activities against various bacterial strains, which could have implications in the development of new antimicrobial agents. This suggests the compound's potential in addressing human epidemic-causing bacterial infections (Mishra et al., 2019).
Properties
IUPAC Name |
methyl 2-[6-sulfamoyl-2-(3,4,5-trimethoxybenzoyl)imino-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O8S2/c1-28-14-7-11(8-15(29-2)18(14)31-4)19(25)22-20-23(10-17(24)30-3)13-6-5-12(33(21,26)27)9-16(13)32-20/h5-9H,10H2,1-4H3,(H2,21,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBCBJHGQCVLVMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O8S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.